Cas no 858661-74-2 (1H-Indazole-3-carbonitrile, 6-nitro-)

• Product Name: 1H-Indazole-3-carbonitrile, 6-nitro-
• CAS No: 858661-74-2
• MF: C₈H₄N₄O₂
• MW: 188.142960548401
• CID: 1846745
• PubChem ID: 66932591
• Update Time: 2025-04-21

1H-Indazole-3-carbonitrile, 6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carbonitrile, 6-nitro-
• 3-cyano-6-nitroindazole
• DS-20012
• KWKRGSHECGSWLO-UHFFFAOYSA-N
• 6-nitro-1h-indazole-3-carbonitrile
• 858661-74-2
• AKOS030623900
• CS-0343555
• 6-nitro-2H-indazole-3-carbonitrile
• AT36053
• MFCD22049596
• SY121126
• SCHEMBL1176521
• DB-170011

• Inchi： 1S/C8H4N4O2/c9-4-8-6-2-1-5(12(13)14)3-7(6)10-11-8/h1-3H,(H,10,11)
• InChI Key： KWKRGSHECGSWLO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C#N)=NNC=2C=1)=O

Computed Properties

• Exact Mass: 188.03342538g/mol
• Monoisotopic Mass: 188.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.3Ų